Phenyl-n-butylborinic acid

Description

Phenyl-n-butylborinic acid is an organic compound that belongs to the borinic acid family . Borinic acids are characterized by a boron atom bonded to one alkyl substituent and one hydroxyl group . Phenyl-n-butylborinic acid, specifically, features a phenyl group and an n-butyl group attached to the boron atom. Boronic acids, closely related to borinic acids, are known for their ability to form reversible covalent complexes with molecules containing vicinal Lewis base donors, such as sugars and amino acids . This property makes them useful in molecular recognition and biological research.

Phenyl-n-butylborinic acid is a potent transition state analog inhibitor . It competitively inhibits the cholesterol esterase and lipoprotein lipase-catalyzed hydrolyses of p-nitrophenyl butyrate . Research indicates its potential in influencing pathways related to cancer and diabetes. The boronic acid moiety can inhibit proteasome activity, which regulates protein degradation within cells, potentially leading to apoptosis in cancer cells. Furthermore, boronic acid derivatives are a class of inhibitors for human acyl-protein thioesterase 1 and 2, which are cancer drug targets within the Ras cycle .

Similar compounds include butaneboronic acid and phenylboronic acid, which also inhibit cholesterol esterase and lipoprotein lipase reactions . Additionally, (3-(Tert-butyl)-4-(pyrrolidin-1-yl)phenyl)boronic acid is another boronic acid with potential applications in medicinal chemistry, particularly in drug development and molecular recognition. The uniqueness of (3-(Tert-butyl)-4-(pyrrolidin-1-yl)phenyl)boronic acid lies in its combination of steric bulk from the tert-butyl group and the nitrogen-containing pyrrolidine ring, which enhances its binding properties and biological activity compared to other phenylboronic acids.

• CAS No.: 100757-73-1
• Product Name: Phenyl-n-butylborinic acid
• Molecular Formula: C10H14BO
• Molecular Weight: 161.03 g/mol
• Standard InChI: InChI=1S/C10H14BO/c12-11-9-5-4-8-10-6-2-1-3-7-10/h1-3,6-7,12H,4-5,8-9H2
• Standard InChIKey: JBIFQISDEUDMFP-UHFFFAOYSA-N
• SMILES: [B](CCCCC1=CC=CC=C1)O
• Canonical SMILES: [B](CCCCC1=CC=CC=C1)O
• Synonyms: phenyl-n-butylborinic acid; PNBBA
• PubChem Compound: 6336342
• Last Modified: Feb 18 2024